Cas no 898793-94-7 (3-Methyl-3'-pyrrolidinomethyl benzophenone)

• Product Name: 3-Methyl-3'-pyrrolidinomethyl benzophenone
• CAS No: 898793-94-7
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD03842009
• CID: 1947705
• PubChem ID: 24724783
• Update Time: 2025-05-19

3-Methyl-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-3'-PYRROLIDINOMETHYL BENZOPHENONE
• m-tolyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• (3-methylphenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 3-METHYL-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 898793-94-7
• DTXSID70643180
• (3-Methylphenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 3-methyl-3'-pyrrolidinomethylbenzophenone
• AKOS016020582
• MFCD03842009
• SCHEMBL14409544
• 3-Methyl-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842009
• Inchi： 1S/C19H21NO/c1-15-6-4-8-17(12-15)19(21)18-9-5-7-16(13-18)14-20-10-2-3-11-20/h4-9,12-13H,2-3,10-11,14H2,1H3
• InChI Key： GQSYNYJMCDVEOH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.75970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Methyl-3'-pyrrolidinomethyl benzophenone

Professional Introduction to 3-Methyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898793-94-7)

3-Methyl-3'-pyrrolidinomethyl benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898793-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the benzophenone class, which is well-known for its diverse applications in medicinal chemistry, photodynamic therapy, and material science. The unique structural features of 3-Methyl-3'-pyrrolidinomethyl benzophenone make it a promising candidate for further research and development in various scientific domains.

The molecular structure of 3-Methyl-3'-pyrrolidinomethyl benzophenone consists of a benzophenone core substituted with a pyrrolidinomethyl group at the 3-position of one phenyl ring. This substitution pattern introduces a nitrogen-containing heterocycle, which is known to enhance the compound's biological activity and interaction with biological targets. The presence of the methyl group further influences the electronic properties and reactivity of the molecule, making it a versatile scaffold for chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of benzophenone derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The nitrogen-containing heterocycle in 3-Methyl-3'-pyrrolidinomethyl benzophenone is particularly noteworthy, as it can serve as a binding site for enzymes and receptors, facilitating the development of novel therapeutic agents.

One of the most compelling aspects of 3-Methyl-3'-pyrrolidinomethyl benzophenone is its potential application in photodynamic therapy (PDT). Benzophenone derivatives are known to act as photosensitizers when exposed to specific wavelengths of light, generating reactive oxygen species that can selectively target and destroy cancer cells. The incorporation of the pyrrolidinomethyl group may enhance the photosensitizing properties of the molecule, making it more effective in clinical settings.

The synthesis of 3-Methyl-3'-pyrrolidinomethyl benzophenone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the desired molecular framework. The synthesis process also necessitates rigorous purification steps to ensure high chemical purity, which is crucial for downstream applications.

Evaluation of the pharmacokinetic properties of 3-Methyl-3'-pyrrolidinomethyl benzophenone is essential for understanding its potential as a drug candidate. Studies have shown that benzophenone derivatives can exhibit varying degrees of solubility, bioavailability, and metabolic stability. The nitrogen-containing heterocycle may influence these properties by affecting solubility and interactions with metabolic enzymes. Detailed pharmacokinetic studies are necessary to optimize dosing regimens and minimize potential side effects.

The toxicological profile of 3-Methyl-3'-pyrrolidinomethyl benzophenone is another critical area of investigation. While preliminary studies suggest that this compound is generally well-tolerated at low concentrations, further toxicological assessments are required to evaluate its safety profile in vivo. These studies will help determine whether the compound can be safely used in clinical applications without causing adverse effects.

In conclusion, 3-Methyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898793-94-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration in areas such as photodynamic therapy and drug discovery. Continued research into this compound will contribute valuable insights into its pharmacological properties and therapeutic applications.